Cas no 1351478-05-1 (1-{5-bromo-1H-pyrrolo2,3-bpyridin-3-yl}-2-chloroethan-1-one)

• Product Name: 1-{5-bromo-1H-pyrrolo2,3-bpyridin-3-yl}-2-chloroethan-1-one
• CAS No: 1351478-05-1
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• MDL: MFCD28662509
• CID: 2902512
• PubChem ID: 86691661
• Update Time: 2025-05-23

1-{5-bromo-1H-pyrrolo2,3-bpyridin-3-yl}-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-2-chloro-
• 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-2-chloro-ethanone
• 1-{5-bromo-1H-pyrrolo2,3-bpyridin-3-yl}-2-chloroethan-1-one

• MDL： MFCD28662509
• Inchi： 1S/C9H6BrClN2O/c10-5-1-6-7(8(14)2-11)4-13-9(6)12-3-5/h1,3-4H,2H2,(H,12,13)
• InChI Key： MNXYXGITZQLUFG-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=CC(Br)=CN=C2NC=1)CCl

Additional information on 1-{5-bromo-1H-pyrrolo2,3-bpyridin-3-yl}-2-chloroethan-1-one

Research Brief on 1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}-2-chloroethan-1-one (CAS: 1351478-05-1)

In recent years, the compound 1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}-2-chloroethan-1-one (CAS: 1351478-05-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and applications in drug discovery.

The compound, characterized by its pyrrolopyridine scaffold, has been identified as a versatile building block for the development of kinase inhibitors. Recent studies have highlighted its role in the synthesis of novel compounds targeting protein kinases involved in cancer and inflammatory diseases. The presence of the bromo and chloro functional groups allows for further derivatization, making it a valuable precursor in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}-2-chloroethan-1-one via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The researchers emphasized the compound's stability under various reaction conditions, which is crucial for its scalability in industrial applications.

Further investigations into its biological activity revealed that derivatives of this compound exhibit potent inhibitory effects against specific kinases, such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia. In vitro assays showed promising IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent patent filings indicate that 1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}-2-chloroethan-1-one is being explored for its utility in PROTAC (Proteolysis Targeting Chimera) technology. Its ability to serve as a linker between target proteins and E3 ubiquitin ligases has opened new avenues for the development of targeted protein degradation therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of its derivatives, such as improving oral bioavailability and reducing off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and efficacy while minimizing toxicity.

In conclusion, 1-{5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl}-2-chloroethan-1-one (CAS: 1351478-05-1) represents a promising scaffold in medicinal chemistry with diverse applications in kinase inhibition and targeted protein degradation. Continued research and development efforts are expected to yield novel therapeutics with improved clinical outcomes.